![molecular formula C19H22N2O5 B4673985 N-{4-[(ethoxyacetyl)amino]-2,5-dimethoxyphenyl}benzamide](/img/structure/B4673985.png)
N-{4-[(ethoxyacetyl)amino]-2,5-dimethoxyphenyl}benzamide
Overview
Description
N-{4-[(ethoxyacetyl)amino]-2,5-dimethoxyphenyl}benzamide, also known as EAM-2201, is a synthetic cannabinoid that is commonly used in scientific research. It was first synthesized in the early 2000s by a team of researchers led by Alexandros Makriyannis at Northeastern University in Boston, Massachusetts. Since then, EAM-2201 has been widely studied for its potential therapeutic applications and its effects on the human body.
Mechanism of Action
N-{4-[(ethoxyacetyl)amino]-2,5-dimethoxyphenyl}benzamide acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are found throughout the body. When this compound binds to these receptors, it activates a signaling cascade that can lead to a wide range of physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are complex and varied. Some of the most commonly observed effects include alterations in heart rate and blood pressure, changes in body temperature and metabolism, and alterations in mood and cognition.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{4-[(ethoxyacetyl)amino]-2,5-dimethoxyphenyl}benzamide in lab experiments is its potency and selectivity for the cannabinoid receptors. This makes it a useful tool for studying the endocannabinoid system and its interactions with other drugs and chemicals. However, there are also limitations to its use, including the potential for toxicity and the need for careful handling and storage.
Future Directions
There are many potential future directions for research on N-{4-[(ethoxyacetyl)amino]-2,5-dimethoxyphenyl}benzamide and its effects on the human body. Some possible areas of focus include studies on its interactions with other drugs and chemicals, investigations into its potential therapeutic applications, and research on the long-term effects of exposure to the compound. Overall, this compound is a valuable tool for scientific research, and its continued study is likely to yield important insights into the workings of the human body and the potential applications of cannabinoids in medicine.
Scientific Research Applications
N-{4-[(ethoxyacetyl)amino]-2,5-dimethoxyphenyl}benzamide has been used in a wide range of scientific research applications, including studies on the endocannabinoid system, drug metabolism, and drug interactions. It has also been studied for its potential therapeutic applications, including as a treatment for pain, anxiety, and other conditions.
properties
IUPAC Name |
N-[4-[(2-ethoxyacetyl)amino]-2,5-dimethoxyphenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O5/c1-4-26-12-18(22)20-14-10-17(25-3)15(11-16(14)24-2)21-19(23)13-8-6-5-7-9-13/h5-11H,4,12H2,1-3H3,(H,20,22)(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJZXKRKAMIXDAD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(=O)NC1=CC(=C(C=C1OC)NC(=O)C2=CC=CC=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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